Cas no 478046-65-0 (4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile)

• Product Name: 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile
• CAS No: 478046-65-0
• CID: 4653307
• Update Time: 2025-05-19

4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile

Additional information on 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile

Professional Introduction to 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile (CAS No. 478046-65-0)

4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile, with the chemical identifier CAS No. 478046-65-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of benzonitrile derivatives, characterized by its unique structural and functional properties. The presence of a piperazine moiety and a chlorobenzoyl group makes it a valuable scaffold for the development of various bioactive molecules.

The compound's structure, featuring a benzonitrile core substituted with a piperazine ring linked through a 4-chlorobenzoyl group, offers multiple opportunities for chemical modification and functionalization. This structural motif is particularly relevant in the design of drugs targeting neurological and cardiovascular disorders. The piperazine ring is known for its ability to interact with biological targets such as serotonin receptors, dopamine receptors, and histamine receptors, making it a key component in the development of therapeutic agents.

In recent years, there has been growing interest in benzonitrile derivatives due to their diverse pharmacological activities. Studies have shown that these compounds exhibit properties such as antihypertensive, anti-inflammatory, and antimicrobial effects. The specific substitution pattern in 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile enhances its potential as a lead compound for drug discovery. The chlorobenzoyl group not only contributes to the compound's solubility but also influences its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their role in modulating neurotransmitter systems. For instance, compounds similar to 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile have shown promise in preclinical studies as potential treatments for conditions such as depression, anxiety, and Parkinson's disease. The benzonitrile moiety further enhances its pharmacological profile by contributing to its metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. These computational studies have identified potential binding sites on enzymes and receptors that could be exploited for therapeutic intervention. For example, virtual screening techniques have been used to identify how 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile might interact with monoamine oxidase (MAO) inhibitors, which are crucial in managing neurodegenerative diseases.

The synthesis of 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the piperazine derivative followed by introduction of the chlorobenzoyl group via nucleophilic aromatic substitution or other coupling reactions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmaceutical industry has shown significant interest in developing novel derivatives of this compound due to their potential therapeutic applications. Researchers are exploring various modifications to the core structure to enhance pharmacological activity and reduce side effects. For instance, substituting different halogen atoms or introducing additional functional groups could lead to compounds with improved efficacy and selectivity.

In conclusion, 4-[4-(4-chlorobenzoyl)piperazin-1-yl]benzonitrile (CAS No. 478046-65-0) is a versatile and promising compound in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into therapeutic agents targeting neurological and cardiovascular disorders. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential for future medical applications.